Cas no 606125-07-9 (Momor-cerebroside I)

• Product Name: Momor-cerebroside I
• CAS No: 606125-07-9
• MF: C₄₈H₉₃NO₁₀
• MW: 844.25273680687
• CID: 837363
• PubChem ID: 91895300
• Update Time: 2025-10-17

Momor-cerebroside I Chemical and Physical Properties

Names and Identifiers

• Momor-cerebroside I
• (2R)-N-[(2S,3S,4R,8E)-1-(β-D-Glucopyranosyloxy)-3,4-dihydroxy-8-o ctadecen-2-yl]-2-hydroxytetracosanamide
• CS-0023715
• TETRACOSANAMIDE, N-((1S,2S,3R,7E)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2,3-DIHYDROXY-7-HEPTADECEN-1-YL)-2-HYDROXY-, (2R)-
• (2R)-N-((1S,2S,3R,7E)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2,3-DIHYDROXY-7-HEPTADECEN-1-YL)-2-HYDROXYTETRACOSANAMIDE
• 1-o-beta-D-Glucopyranosyl-(2S,3S,4R,8E)-2-(2'(R)-2'-hydroxylignocenoylamino)-8-octadecene-1,3,4-triol
• Tetracosanamide, N-((1S,2S,3R,7E)-1-((beta-D-glucopyranosyloxy)methyl)-2,3-dihydroxy-7-heptadecen-1-yl)-2-hydroxy-, (2R)-
• UNII-CX8848NKV3
• (2R)-N-((1S,2S,3R,7E)-1-((beta-D-Glucopyranosyloxy)methyl)-2,3-dihydroxy-7-heptadecen-1-yl)-2-hydroxytetracosanamide
• FS-8864
• HY-N3249
• (8E)-N-2'-Hydroxytetracosanoyl-1-o-D-glucopyranosyl-4-hydroxy-8-sphingogenine
• AKOS040760563
• Momorcerebroside I
• 1-O-.BETA.-D-GLUCOPYRANOSYL-(2S,3S,4R,8E)-2-(2'(R)-2'-HYDROXYLIGNOCENOYLAMINO)-8-OCTADECENE-1,3,4-TRIOL
• N-((E)-3,4-Dihydroxy-1-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoctadec-8-en-2-yl)-2-hydroxytetracosanamide
• 606125-07-9
• (8E)-N-2'-Hydroxytetracosanoyl-1-O-D-glucopyranosyl-4-hydroxy-8-sphingogenine; 1-O--D-Glucopyranosyl-(2S,3S,4R,8E)-2-[2'(R)-2'-hydroxylignocenoylamino]-8-octadecene-1,3,4-triol
• CX8848NKV3
• [ "" ]
• N-[3,4-dihydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-8-en-2-yl]-2-hydroxytetracosanamide
• CID 75014953
• (8E)-N-2'-Hydroxytetracosanoyl-1-O-D-glucopyranosyl-4-hydroxy-8-sphingogenine; 1-O-beta-D-Glucopyranosyl-(2S,3S,4R,8E)-2-[2'(R)-2'-hydroxylignocenoylamino]-8-octadecene-1,3,4-triol
• (2R)-N-[(E,2S,3S,4R)-3,4-dihydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-8-en-2-yl]-2-hydroxytetracosanamide

• Inchi： 1S/C48H93NO10/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-41(52)47(57)49-39(38-58-48-46(56)45(55)44(54)42(37-50)59-48)43(53)40(51)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h27,29,39-46,48,50-56H,3-26,28,30-38H2,1-2H3,(H,49,57)/b29-27+/t39-,40+,41+,42+,43-,44+,45-,46+,48+/m0/s1
• InChI Key： QZNIVVAKPLIDJX-BSLJDOEJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H]([C@@H]([C@@H](CCC/C=C/CCCCCCCCC)O)O)NC([C@@H](CCCCCCCCCCCCCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 843.68000
• Monoisotopic Mass: 843.68
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 59
• Rotatable Bond Count: 41
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189A^2
• XLogP3: 13.3

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 950.0±65.0 °C at 760 mmHg
• Flash Point: 528.3±34.3 °C
• PSA: 189.17000
• LogP: 8.84050
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Momor-cerebroside I Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids

Additional information on Momor-cerebroside I

Comprehensive Analysis of Momor-cerebroside I (CAS No. 606125-07-9): Structure, Bioactivity, and Applications

Momor-cerebroside I (CAS No. 606125-07-9) is a bioactive sphingolipid derivative isolated from natural sources, particularly the Momordica charantia plant. This compound belongs to the cerebroside family, characterized by a ceramide backbone linked to a monosaccharide moiety. Its unique structure and pharmacological properties have garnered significant attention in natural product research, neuroprotective therapy, and metabolic disorder management. Recent studies highlight its potential in modulating cell signaling pathways and anti-inflammatory responses, aligning with the growing consumer interest in plant-derived therapeutics and holistic health solutions.

The molecular structure of Momor-cerebroside I features a sphingosine base coupled with a fatty acid chain and a glucose unit, contributing to its amphipathic nature. This configuration enables interactions with cell membranes and receptor proteins, making it a candidate for drug delivery systems. Researchers have explored its role in neuronal differentiation and axonal regeneration, addressing trending topics like neurodegenerative disease prevention and brain health optimization. Its low toxicity profile further supports its inclusion in nutraceutical formulations, a market projected to grow exponentially due to demand for evidence-based supplements.

In the context of metabolic health, Momor-cerebroside I demonstrates inhibitory effects on adipogenesis and lipid accumulation, resonating with searches for natural anti-obesity agents. Comparative studies suggest it outperforms synthetic analogs in mitochondrial function enhancement, a key focus area in anti-aging research. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, as purity directly impacts its bioavailability and therapeutic efficacy—a concern frequently raised by pharmaceutical manufacturers and supplement developers.

Current applications extend to cosmeceuticals, where Momor-cerebroside I is valued for its skin barrier repair properties. Its ability to stimulate ceramide synthesis addresses common skincare queries about moisture retention and wrinkle reduction. The compound’s compatibility with green chemistry principles also makes it relevant to discussions on sustainable ingredient sourcing, particularly among eco-conscious consumers seeking clean-label products.

Ongoing clinical investigations focus on its synergistic effects with other botanical extracts, responding to interest in multi-target therapies. While standard dosing protocols are still under development, preliminary data suggests optimal activity at concentrations between 10-50 μM in vitro. Safety assessments confirm no significant cytochrome P450 interactions, an important consideration for herb-drug interaction awareness. Future research directions may explore its epigenetic modulation capabilities, a hot topic in precision medicine circles.

For researchers sourcing 606125-07-9, third-party certificates of analysis (CoA) are essential to verify identity through chromatographic fingerprints and spectral data. Storage recommendations typically specify -20°C under argon atmosphere to prevent oxidative degradation. These practical insights address frequently searched laboratory handling protocols while emphasizing the compound’s stability challenges.